Cas no 1831130-33-6 (2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 1831130-33-6
• MF: C₁₂H₁₇BFNO₂
• MW: 237.078286886215
• CID: 5520752
• PubChem ID: 67679496
• Update Time: 2026-03-10

2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluorobenzeneboronic acid pinacol ester
• Benzenamine, 2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• MFCD12025468
• SCHEMBL8739381
• 2-AMINO-3-FLUOROPHENYLBORONIC ACID PINACOL ESTER
• 2-Amino-3-fluorobenzeneboronicacidpinacolester,
• DB-112053
• 1831130-33-6
• 2-Amino-3-fluorobenzeneboronic acid pinacol ester, 96%
• 2-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENAMINE
• 1310384-26-9
• 2-fluoro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• Z2049763086
• AT11190
• MB11489
• EN300-1856805
• CS-0356632

• Inchi： 1S/C12H17BFNO2/c1-11(2)12(3,4)17-13(16-11)8-6-5-7-9(14)10(8)15/h5-7H,15H2,1-4H3
• InChI Key： QMALTZPYKLWHGO-UHFFFAOYSA-N
• SMILES： C1(N)=C(B2OC(C)(C)C(C)(C)O2)C=CC=C1F

Computed Properties

• Exact Mass: 237.1336371g/mol
• Monoisotopic Mass: 237.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 329.2±32.0 °C(Predicted)
• pka: 2.50±0.10(Predicted)

Additional information on 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Introduction to 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 1831130-33-6)

2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, with the CAS number 1831130-33-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a fluorine-substituted aniline moiety and a boronic ester group. These features make it an attractive building block for various synthetic applications, particularly in the development of pharmaceuticals and advanced materials.

The chemical structure of 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is composed of a benzene ring with a fluorine atom at the 2-position and an aniline group at the 6-position. The boronic ester group (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) is attached to the aniline nitrogen. This structure provides several key advantages:

• Enhanced Reactivity: The boronic ester group is highly reactive in Suzuki-Miyaura coupling reactions, making it an excellent precursor for the synthesis of complex organic molecules.
• Improved Solubility: The presence of the fluorine atom can enhance the solubility properties of the compound in various solvents.
• Biological Activity: The aniline moiety is known to exhibit various biological activities, making this compound a valuable starting material for drug discovery and development.

In recent years, 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of novel anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of fluorinated derivatives using this compound as a starting material. These derivatives exhibited potent antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells.

Beyond its applications in drug discovery, 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials highlighted the use of this compound as a dopant in organic semiconductors. The researchers found that incorporating this dopant significantly improved the performance of organic solar cells by enhancing charge transport and stability.

The synthesis of 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline typically involves several steps. One common approach is to start with 2-fluoroaniline and introduce the boronic ester group through a series of reactions involving organometallic reagents and boronic acids. The specific synthetic route can vary depending on the desired purity and yield of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, it is important to note that while 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is not classified as a hazardous material under current regulations (such as those outlined by OSHA or REACH), proper precautions should still be taken when handling this compound. It is recommended to work under well-controlled conditions and use appropriate personal protective equipment (PPE) to minimize exposure risks.

The market demand for 2-fluoroanilines, including compounds like 2-fluoroanilines, continues to grow due to their wide-ranging applications in pharmaceuticals and advanced materials. According to market research reports from leading industry analysts such as Grand View Research and MarketsandMarkets.com (M&M), the global market for these compounds is expected to expand at a CAGR of around 7% over the next five years. This growth is driven by increasing investments in drug discovery and development programs as well as advancements in materials science.

In conclusion, 2-fluoroanilines, specifically 2-fluoroanilines, represent a class of compounds with significant potential across multiple scientific disciplines. Their unique chemical properties make them valuable tools for researchers working on new drug candidates and advanced materials. As research continues to uncover new applications for these compounds, 2-fluoroanilines, including 2-fluoroanilines, are likely to play an increasingly important role in shaping the future of medicinal chemistry and materials science.